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Compound of Interest

Compound Name: Hsd17B13-IN-21

Cat. No.: B15135174

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hydroxysteroid 17-beta dehydrogenase 13 (HSD17B13) is a lipid droplet-associated enzyme
predominantly expressed in the liver.[1][2] Genetic studies have revealed that loss-of-function
variants in the HSD17B13 gene are linked to a decreased risk of chronic liver diseases,
including non-alcoholic fatty liver disease (NAFLD) and non-alcoholic steatohepatitis (NASH).
[1][3] This protective association has established HSD17B13 as a promising therapeutic target
for these conditions.[3] The primary enzymatic function of HSD17B13 involves the NAD+-
dependent conversion of substrates such as steroids (e.g., estradiol), bioactive lipids (e.g.,
leukotriene B4), and retinol.

This document provides detailed protocols for a biochemical enzymatic assay designed to
screen for and characterize inhibitors of HSD17B13. The assay is based on the quantification
of NADH produced during the enzymatic reaction, which is directly proportional to HSD17B13
activity.

Signaling Pathway

The expression of the HSD17B13 gene is regulated by key transcription factors involved in
hepatic lipid metabolism. The liver X receptor alpha (LXRa), when activated, induces the
expression of sterol regulatory element-binding protein 1¢c (SREBP-1c). SREBP-1c then directly
promotes the transcription of HSD17B13.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15135174#hsd17b13-enzymatic-assay-protocol-for-
inhibitor-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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